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Compound of Interest

Compound Name: Antibiofilm agent-6

Cat. No.: B12377597

Part 1: DJK-6 - A Promising Anti-Biofilm Peptide

DJK-6 is a 12-amino acid D-enantiomeric peptide designed for enhanced protease resistance
and potent antibiofilm activity. It has demonstrated broad-spectrum efficacy against biofilms of
various Gram-negative pathogens, including multidrug-resistant strains.[1]

Quantitative Data Summary

The following table summarizes the quantitative data available for the antibiofilm activity of
DJK-6.
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Parameter Organism Value Reference
Pseudomonas

MBICso ] 0.8 -4 pg/mL [1][2]
aeruginosa PA14

Synergistic Fold ]

o o Various Gram-
Reduction in Antibiotic ) Up to 64-fold [1][2]
) negative pathogens

Concentration

Bacterial Killing in

Dentin Biofilms (3 min  Enterococcus faecalis  78.3% [3]

exposure)

Bacterial Killing in

Dentin Biofilms (3 min  Multispecies biofilm 75% [3]

exposure)

Molecular Target and Signaling Pathway

The primary molecular target of DJK-6 is the intracellular stringent response signaling

molecule, guanosine pentaphosphate and tetraphosphate ((p)ppGpp).[1][4][5] The stringent

response is a highly conserved stress response in bacteria that is activated by nutrient

limitation and other stressors, leading to a downregulation of growth-related processes and an

upregulation of stress survival genes, including those involved in biofilm formation.

DJK-6 exerts its antibiofilm effect by binding to and triggering the degradation of (p)ppGpp.[2]
[4] This prevents the intracellular accumulation of this alarmone, thereby inhibiting the stringent
response and subsequent biofilm formation.
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Stringent Response Pathway
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(1. Inoculate flow cell with bacteria)

'

(2. Allow bacterial attachment)

i

3. Continuous flow of growth medium
(Biofilm maturation)

i

4. Introduce DJK-6 containing medium

'

(5. Monitor biofilm disruption via microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [understanding the molecular targets of Antibiofilm
agent-6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377597#understanding-the-molecular-targets-of-
antibiofilm-agent-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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